Cas no 2248284-00-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate
• CAS No: 2248284-00-4
• MF: C₁₈H₁₀ClNO₄S
• MW: 371.794302463531
• CID: 5835595
• PubChem ID: 165860246
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248284-00-4
• EN300-6518572
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate

• Inchi： 1S/C18H10ClNO4S/c19-11-5-6-15-14(8-11)10(9-25-15)7-16(21)24-20-17(22)12-3-1-2-4-13(12)18(20)23/h1-6,8-9H,7H2
• InChI Key： LLPNQNSJAXDKPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 371.0019067g/mol
• Monoisotopic Mass: 371.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate (CAS No. 2248284-00-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate, with the CAS number 2248284-00-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiophene moiety and an isoindole core, which contribute to its potential therapeutic applications.

The benzothiophene scaffold is a well-known pharmacophore in drug discovery, often associated with a wide range of biological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of the 5-chloro substituent on the benzothiophene ring can enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The isoindole core, on the other hand, is a versatile structural motif that has been extensively studied for its role in various biological processes. Compounds containing this core have shown promise in modulating enzyme activities and receptor interactions, which are crucial for therapeutic interventions. The combination of the benzothiophene and isoindole moieties in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate suggests a multifaceted mechanism of action that could be beneficial in treating complex diseases.

Recent research has highlighted the potential of this compound in several therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate a promising lead compound for further optimization and development as an anticancer agent.

In addition to its antitumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation and tissue damage. The ability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate to modulate inflammatory responses through its interaction with specific receptors and enzymes could provide new avenues for treating these conditions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1-benzothiophen-3-yl)acetate involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques such as transition-metal catalysis and protecting group strategies are often employed to achieve the desired product. The ability to synthesize this compound efficiently is crucial for its evaluation in preclinical and clinical studies.

Clinical trials are essential for assessing the safety and efficacy of new drug candidates. Preliminary data from preclinical studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-benzothiophenyl)acetate exhibits favorable pharmacokinetic properties and low toxicity profiles. These findings support further investigation in human subjects to evaluate its therapeutic potential.

In conclusion, 1,3-dioxo-2,3-dihydro-H-isoin d ol - yl -chlorobenzothiophen yl)acetate (CAS No. 24884-) represents a promising compound with diverse biological activities. Its unique structural features and potential therapeutic applications make it an important focus for ongoing research in medicinal chemistry and drug development. Continued efforts to optimize its properties and evaluate its clinical efficacy will be crucial for realizing its full potential as a novel therapeutic agent.